Cas no 91794-15-9 (20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol)

• Product Name: 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
• CAS No: 91794-15-9
• MF: C₂₄H₃₉NO₆
• MW: 437.569567918777
• CID: 1970492
• PubChem ID: 185130
• Update Time: 2025-07-31

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Chemical and Physical Properties

Names and Identifiers

• 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
• Aconitane-6,8,14-triol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,14α,16β)-
• Foresticine
• Longtouconitine B
• (1alpha,6alpha,14alpha,16beta)-20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,14-triol
• 91794-15-9
• DTXSID10919518
• 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,8,18-tetrol
• Forsticine

• Inchi： 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(31-4)24-13-8-12-14(30-3)9-23(28,16(13)18(12)26)17(21(24)25)19(27)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17?,18?,19-,20-,21?,22+,23-,24?/m1/s1
• InChI Key： AUFPYCWNRDFSAE-AQNRAOKPSA-N
• SMILES： O([C@H]1CC[C@]2(CN(CC)C3C4[C@]5(C[C@H](OC)[C@@H]6C([H])(O)[C@H]5[C@@]([H])(C6)C13[C@]2([H])[C@@H]4O)O)COC)C

Computed Properties

• Exact Mass: 453.272653
• Monoisotopic Mass: 453.272653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: -1.1

Experimental Properties

• Density: 1.37
• Boiling Point: 591.2°C at 760 mmHg
• Flash Point: 311.3°C
• Refractive Index: 1.619

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids